Cas no 30431-68-6 (2H,6H-Benzo[1,2-b:5,4-b']dipyran-6-one,5-hydroxy-7-(2-hydroxy-4-methoxyphenyl)-2,2-dimethyl-10-(3-methyl-2-butenyl)-(8CI,9CI))

• Product Name: 2H,6H-Benzo[1,2-b:5,4-b']dipyran-6-one,5-hydroxy-7-(2-hydroxy-4-methoxyphenyl)-2,2-dimethyl-10-(3-methyl-2-butenyl)-(8CI,9CI)
• CAS No: 30431-68-6
• MF: C₂₆H₂₆O₆
• MW: 434.481048107147
• CID: 323583
• PubChem ID: 5491651
• Update Time: 2025-04-19

2H,6H-Benzo[1,2-b:5,4-b']dipyran-6-one,5-hydroxy-7-(2-hydroxy-4-methoxyphenyl)-2,2-dimethyl-10-(3-methyl-2-butenyl)-(8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• 2H,6H-Benzo[1,2-b:5,4-b']dipyran-6-one,5-hydroxy-7-(2-hydroxy-4-methoxyphenyl)-2,2-dimethyl-10-(3-methyl-2-butenyl)-(8CI,9CI)
• 5-hydroxy-7-(2-hydroxy-4-methoxyphenyl)-2,2-dimethyl-10-(3-methylbut-2-enyl)pyrano[3,2-g]chromen-6-one
• Auriculatin 4'-methyl ether
• DTXSID00184516
• Auriculin
• SCHEMBL669210
• Auriculin (ketone)
• 5-Hydroxy-3-(2-hydroxy-4-methoxyphenyl)-8,8-dimethyl-10-(3-methyl-2-butenyl)-4H,8H-benzo[1,2-b
• 30431-68-6
• LMPK12050316

• Inchi： 1S/C26H26O6/c1-14(2)6-8-18-24-17(10-11-26(3,4)32-24)22(28)21-23(29)19(13-31-25(18)21)16-9-7-15(30-5)12-20(16)27/h6-7,9-13,27-28H,8H2,1-5H3
• InChI Key： VQGWUEFARIAFPF-UHFFFAOYSA-N
• SMILES： O1C2C(C=CC1(C)C)=C(C1C(C(C3C=CC(=CC=3O)OC)=COC=1C=2C/C=C(\C)/C)=O)O

Computed Properties

• Exact Mass: 434.17298
• Monoisotopic Mass: 434.172939
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 807
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85.2
• XLogP3: 5.8

Experimental Properties

• Density: 1.257
• Boiling Point: 647.2°Cat760mmHg
• Flash Point: 220.4°C
• Refractive Index: 1.615
• PSA: 85.22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids 6-prenylated isoflavanones